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Compound of Interest

N-(2-bromophenyl)-3-phenylprop-
Compound Name:

2-enamide
CAS No.: 71910-51-5
Cat. No.: B1269319

Get Quote

Synonyms: N-(2-Bromophenyl)cinnamamide; 2'-Bromocinnamanilide CAS Registry Number:
71910-51-5 Molecular Formula: C1sH12BrNO Molecular Weight: 302.17 g/mol

Executive Summary

N-(2-Bromophenyl)-3-phenylprop-2-enamide is a lipophilic N-aryl cinnamamide derivative
characterized by the presence of an a,3-unsaturated amide moiety and an ortho-brominated
aromatic ring. It serves as a critical chemical scaffold in medicinal chemistry, specifically in the
development of antimicrobial agents, CNS-active anticonvulsants, and Nrf2 activators for
cytoprotection.

Unlike its para-substituted analogs, the ortho-bromo substituent introduces significant steric
strain, forcing the N-phenyl ring out of planarity with the amide linkage. This "ortho-effect"
modulates metabolic stability and receptor binding kinetics, making it a valuable probe in
Structure-Activity Relationship (SAR) studies targeting the transient receptor potential (TRP)
channels and bacterial efflux pumps.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]

The compound exists predominantly as the (E)-isomer (trans) due to the thermodynamic
stability of the cinnamoyl double bond.

Property Value Note

(2E)-N-(2-bromophenyl)-3- ] )
IUPAC Name ) Standard configuration
phenylprop-2-enamide

124-128 °C (Typical range for

Melting Point Crystalline solid
class)

LogP (Calc) ~4.35 High lipophilicity
H-Bond Donors 1 (Amide NH) Critical for binding
H-Bond Acceptors 1 (Carbonyl O)
Rotatable Bonds 3 Restricted by conjugation

) Good BBB permeability
Topological PSA 29.1 A2

potential

Synthetic Methodologies

To ensure high purity (>98%) for biological screening, the Acyl Chloride Method is the preferred
protocol due to its atom economy and ease of purification. Alternatively, Steglich Coupling is
used when functional group tolerance is required.

Protocol A: Acyl Chloride Condensation (Standard)

Principle: Nucleophilic acyl substitution of cinnamoyl chloride by 2-bromoaniline in the
presence of a weak base to scavenge HCI.

Reagents:

e Cinnamoyl chloride (1.0 equiv)
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e 2-Bromoaniline (1.0 equiv)

e Pyridine or Triethylamine (1.2 equiv)

e Dichloromethane (DCM) (Solvent, anhydrous)
Step-by-Step Workflow:

e Preparation: Dissolve 2-bromoaniline (10 mmol) in anhydrous DCM (20 mL) containing
pyridine (12 mmol) under nitrogen atmosphere.

» Addition: Cool the solution to 0°C. Add cinnamoyl chloride (10 mmol) dropwise over 15
minutes to prevent exotherms.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (Hexane:Ethyl Acetate 3:1).

e Quench: Wash the reaction mixture successively with 1N HCI (to remove pyridine), sat.
NaHCOs, and brine.

 Purification: Dry the organic layer over MgSOa, concentrate in vacuo, and recrystallize from
Ethanol/Water to yield white needles.

Protocol B: Steglich Coupling (Mild)

Principle: Carbodiimide-mediated coupling of cinnamic acid.[1]
» Reagents: Cinnamic acid, 2-Bromoaniline, DCC, DMAP (cat.), DCM.

* Note: Requires removal of dicyclohexylurea (DCU) byproduct; less ideal for scale-up but
useful for sensitive derivatives.

Visualization: Synthesis Logic Flow
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Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12771257/
https://www.benchchem.com/product/b1269319/docs?utm_src=pdf-body-img#technical-profile-n-2-bromophenyl-3-phenylprop-2-enamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1: Step-wise logic for the Acyl Chloride synthesis pathway.

Spectroscopic Characterization

Verification of the structure requires confirming the trans-alkene geometry and the amide
linkage.

e 'H NMR (DMSO-ds, 400 MHz):
o Amide NH: Singlet at d 9.5-10.0 ppm (Exchangeable with D20).
o Vinylic Protons: Two doublets at 4 6.8 and 7.6 ppm with a coupling constant

Hz, diagnostic of the (E)-configuration.

o Aromatic Region: Multiplets at & 7.1-7.7 ppm. The 2-bromo substituent causes a
downfield shift of the adjacent H-3 proton and the H-6 proton (ortho to amine).

e IR Spectroscopy (KBr):
o Amide | (C=0): Strong band at 1660-1670 cm~1,
o Amide Il (N-H bend): ~1540 cm~2.
o N-H Stretch: 3250-3300 cm~2.

e Mass Spectrometry (ESI+):

o [M+H]*: m/z 302.0/304.0 (1:1 isotopic pattern characteristic of Bromine).

Biological Potential & Mechanism of Action[8][9][10]

The pharmacological utility of N-(2-bromophenyl)cinnamamide stems from its dual nature as a
Michael Acceptor and a lipophilic scaffold.

Nrf2 Pathway Activation (Cytoprotection)

Cinnamamides act as electrophiles that react with specific cysteine residues (e.g., Cys151) on
Keapl. This interaction disrupts the Keap1-Nrf2 complex, allowing Nrf2 to translocate to the
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nucleus and upregulate Antioxidant Response Element (ARE) genes (HO-1, NQOL1).

¢ Relevance: The a,B-unsaturated ketone is the "warhead." The 2-bromo group modulates the
electrophilicity and lipophilicity, potentially enhancing cell membrane penetration compared
to more polar analogs.

Antimicrobial & Efflux Pump Inhibition

Lipophilic cinnamamides have shown efficacy against S. aureus and M. tuberculosis.

e Mechanism: They likely disrupt bacterial membrane integrity or inhibit efflux pumps (NorA),
restoring sensitivity to antibiotics like ciprofloxacin. The bulky bromine atom increases the
partition coefficient (LogP), facilitating accumulation within the lipid bilayer of the bacterial
cell wall.

Structure-Activity Relationship (SAR) Model

The 2-bromo substituent is critical for conformational locking.

o Ortho-Effect: The steric bulk prevents the N-phenyl ring from being coplanar with the amide
group. This twisted conformation can improve selectivity by preventing binding to flat,
intercalating targets (like DNA) while favoring hydrophobic pockets in enzymes or receptors.

Visualization: Pharmacophore & SAR Logic
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Click to download full resolution via product page
Figure 2: Pharmacophore dissection highlighting the functional role of the 2-bromo substituent.
Safety & Handling
e GHS Classification: Warning.[2][3]
e Hazards: H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation).

o Storage: Store at 2-8°C, sealed, away from light. The double bond is susceptible to photo-
isomerization (E to Z) upon prolonged UV exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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